6-bromo-4-methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride
Overview
Description
6-bromo-4-methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride (6-Br-4-Me-2,3-DH-1-BF-3-HCl) is an organic compound widely used in scientific research as a reagent and a building block in synthetic organic chemistry. It is a white, crystalline solid that is soluble in water and a variety of organic solvents. 6-Br-4-Me-2,3-DH-1-BF-3-HCl is a versatile compound that can be used in a variety of applications, including synthesis of other compounds, biochemical and physiological studies, and lab experiments.
Scientific Research Applications
6-Br-4-Me-2,3-DH-1-BF-3-HCl is widely used in scientific research. It is used as a reagent in organic synthesis, and it is also used as a building block for the synthesis of other compounds. In addition, it has been used in biochemical and physiological studies, as well as in lab experiments.
Mechanism of Action
6-Br-4-Me-2,3-DH-1-BF-3-HCl is a versatile compound that can be used in a variety of applications. In biochemical and physiological studies, it acts as an inhibitor of enzymes, such as proteases, kinases, and other enzymes involved in signal transduction pathways. In addition, it has been used in studies of the effects of drugs on the nervous system, as well as in studies of the pharmacological effects of drugs.
Biochemical and Physiological Effects
6-Br-4-Me-2,3-DH-1-BF-3-HCl has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases, kinases, and other enzymes involved in signal transduction pathways. In addition, it has been used in studies of the effects of drugs on the nervous system, as well as in studies of the pharmacological effects of drugs.
Advantages and Limitations for Lab Experiments
6-Br-4-Me-2,3-DH-1-BF-3-HCl has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is soluble in water and a variety of organic solvents, and it is stable under a variety of conditions. However, it is important to note that 6-Br-4-Me-2,3-DH-1-BF-3-HCl is toxic, and it should be handled with care.
Future Directions
There are several potential future directions for research involving 6-Br-4-Me-2,3-DH-1-BF-3-HCl. These include studies of its effects on other enzymes and signal transduction pathways, as well as studies of its effects on other physiological systems. In addition, it may be possible to use 6-Br-4-Me-2,3-DH-1-BF-3-HCl as a starting material for the synthesis of other compounds, such as drugs or other organic compounds. Finally, 6-Br-4-Me-2,3-DH-1-BF-3-HCl may be used to study the effects of drugs on the nervous system, as well as in studies of the pharmacological effects of drugs.
Synthesis Methods
6-Br-4-Me-2,3-DH-1-BF-3-HCl can be synthesized from 4-methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride (4-Me-2,3-DH-1-BF-3-HCl) and bromine in a two-step reaction. In the first step, 4-Me-2,3-DH-1-BF-3-HCl is reacted with bromine in an aqueous solution of sodium hydroxide. The reaction produces a mixture of 6-Br-4-Me-2,3-DH-1-BF-3-HCl and 4-Me-2,3-DH-1-BF-3-HCl. This mixture is then separated by column chromatography, and the 6-Br-4-Me-2,3-DH-1-BF-3-HCl is isolated as a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-4-methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride involves the conversion of 4-methyl-2,3-dihydro-1-benzofuran to 6-bromo-4-methyl-2,3-dihydro-1-benzofuran-3-amine, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-methyl-2,3-dihydro-1-benzofuran", "Bromine", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "4-methyl-2,3-dihydro-1-benzofuran is reacted with bromine in the presence of a catalyst to form 6-bromo-4-methyl-2,3-dihydro-1-benzofuran", "6-bromo-4-methyl-2,3-dihydro-1-benzofuran is then reacted with ammonia to form 6-bromo-4-methyl-2,3-dihydro-1-benzofuran-3-amine", "Hydrochloric acid is added to the amine to form the hydrochloride salt of 6-bromo-4-methyl-2,3-dihydro-1-benzofuran-3-amine" ] } | |
CAS RN |
2694733-67-8 |
Molecular Formula |
C9H11BrClNO |
Molecular Weight |
264.5 |
Purity |
95 |
Origin of Product |
United States |
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